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ALK-IN-28 Core Specifications

The table below summarizes the available quantitative data for ALK-IN-28 [1].

Property Specification

CAS Number 1108743-80-1 [1]

Molecular Formula C30H32F2N6O2 [1]

Molecular Weight 546.61 g/mol [1]

Biological Activity Inhibitor of anaplastic lymphoma kinase (ALK) [1]

IC50 (KARPAS-299 cells) 0.013 μM (13 nM) [1]

Key Considerations for Assay Development

Based on the compound's properties and general principles of ALK biology, here are critical factors to

optimize in your assays.

Biological System and Context
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ALK Dependency: The oncogenic effect of ALK is often driven by gene rearrangements that create

fusion proteins (like EML4-ALK), leading to constitutive activation of the kinase and uncontrolled cell
proliferation [2]. Your choice of cell line (e.g., one harboring an ALK fusion) is crucial.

Resistance Mutations: Be aware that resistance to ALK inhibitors often arises from secondary
mutations in the ALK kinase domain (e.g., G1202R, L1196M) or through ALK-independent bypass

signaling pathways (e.g., activation of EGFR, MET, or KRAS) [2]. These mechanisms can significantly
impact the compound's efficacy.

Compound Handling and Storage

Solubility and Stock Solutions: ALK-IN-28 is soluble in DMSO at 100 mg/mL (182.95 mM) [1].

Storage: As a solid, it is stable for 3 years at -20°C and 2 years at 4°C. Stock solutions in DMSO
should be stored at -80°C for up to 6 months or at -20°C for 1 month. Avoid repeated freeze-thaw

cycles [1].
In Vivo Dosing: For animal studies, the search results provide several solvent recipes for preparing

working solutions from the DMSO stock [1].

Experimental Design & Workflow

The diagram below outlines a general workflow for conducting and troubleshooting a cell-based assay with

ALK-IN-28.
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Start Assay Design

Select ALK-positive cell line
(e.g., KARPAS-299)

Compound Preparation
• Prepare fresh serial dilutions

from DMSO stock

Cell Treatment & Incubation
• Incubate for 72 hours

Viability Measurement
• Use CellTiter-Glo Assay

Data Analysis
• Calculate IC50 value

Unexpectedly Low Effect?

Check Cell Line Status
• Verify ALK fusion status

• Test for mycoplasma

Yes

Check Compound Integrity
• Ensure proper storage

• Avoid repeated freeze-thaw

Yes

Troubleshoot Assay Conditions
• Confirm DMSO concentration is ≤0.1%

• Verify incubation time is sufficient

Yes

Assay Complete

No
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Click to download full resolution via product page

Seeking Further Information

Contact the Supplier: Since ALK-IN-28 is sold for research use, the most direct source for detailed
protocols or purity documentation is the manufacturer, MedChemExpress [1].

Consult Foundational Literature: The primary research article that first identified ALK-IN-28 (cited
with PMID: 27003761) is the definitive source for original assay conditions [1].

Explore Related Public Data: For background context, you can research the ALK signaling pathway
and its role in cancer on scientific databases like PathCards [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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